Cas no 1784608-99-6 (4-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butanoic acid)

• Product Name: 4-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butanoic acid
• CAS No: 1784608-99-6
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5939827
• PubChem ID: 84688418
• Update Time: 2025-08-04

4-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butanoic acid
• 1784608-99-6
• EN300-1781002

• Inchi： 1S/C11H17N3O2/c12-6-7(5-10(15)16)11-8-3-1-2-4-9(8)13-14-11/h7H,1-6,12H2,(H,13,14)(H,15,16)
• InChI Key： LBWDJMZCQOMOOF-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1C2=C(CCCC2)NN=1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 92Ų

Additional information on 4-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butanoic acid

Introduction to 4-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butanoic acid (CAS No. 1784608-99-6)

4-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1784608-99-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both amino and carboxylic acid functional groups, coupled with a tetrahydroindazole moiety, positions this compound as a versatile scaffold for the development of novel therapeutic agents.

The structural motif of 4-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butanoic acid encompasses a butanoic acid backbone substituted with a tetrahydroindazole ring at the third position. The tetrahydroindazole scaffold is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry, exhibiting diverse biological activities. This moiety is often implicated in interactions with biological targets such as enzymes and receptors, making it a valuable component in the design of pharmacologically active molecules.

The amino group at the fourth position of the butanoic acid chain further enhances the reactivity and functionalization potential of this compound. Amino groups are well-known for their ability to participate in hydrogen bonding and salt formation, which are critical for the binding affinity and solubility of drug candidates. Moreover, the presence of multiple reactive sites allows for further derivatization, enabling chemists to tailor the properties of the compound to specific therapeutic needs.

In recent years, there has been growing interest in indazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that indazole-based compounds exhibit properties ranging from antimicrobial to anti-inflammatory effects. The specific substitution pattern in 4-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butanoic acid may contribute to unique pharmacological profiles that distinguish it from other indazole derivatives.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are central to numerous biological pathways, and inhibiting or activating specific enzymes can have profound therapeutic effects. The structural features of 4-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butanoic acid suggest that it may interact with enzymes involved in metabolic pathways or signal transduction cascades. Such interactions could be exploited to develop drugs targeting conditions such as metabolic disorders or cancer.

Furthermore, the carboxylic acid group at the terminal position of the butanoic acid chain provides another site for functionalization. Carboxylic acids are known for their ability to form esters and amides, which are common modifications in drug design. These derivatives can potentially enhance drug stability, bioavailability, or target specificity. The versatility of 4-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butanoic acid lies in its ability to be modified at multiple sites to optimize its pharmacological properties.

Recent advancements in computational chemistry have enabled more efficient screening and design of bioactive molecules. Virtual screening techniques can be employed to identify potential binding interactions between 4-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butanoic acid and biological targets. These computational approaches can accelerate the drug discovery process by predicting binding affinities and identifying promising candidates for further experimental validation.

In vitro studies have begun to explore the biological activity of 4-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butanoic acid. Preliminary results suggest that this compound may exhibit inhibitory effects on certain enzymes relevant to inflammation and pain signaling. These findings align with the growing interest in indazole derivatives as potential therapeutics for chronic inflammatory conditions. Additionally, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design.

The synthesis of 4-amino-3-(4,5,6,7-tetrahydro-1H-indazol-3-yl)butanoic acid presents both challenges and opportunities for synthetic chemists. The tetrahydroindazole ring requires careful construction to ensure regioselectivity and high yield. Advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in this context.

The pharmaceutical industry continues to invest heavily in discovering new molecular entities with therapeutic potential. Compounds like 4-amino-3-(4,5，6，7-tetrahydro-lH-indazol-l 3 -yI)butanoic acid represent promising leads that could eventually lead to new drugs addressing unmet medical needs. The combination of its unique structural features and demonstrated biological activity makes it a compelling candidate for further development.

In conclusion, 4-amino--( 45 6 7 -tetrahy dro-l H -ind az ol - 31 yl ) but ano ic ac id ( CAS No . l78 46 08 -99 -6 ) is a multifaceted compound with significant potential in pharmaceutical research . Its structural complexity , coupled with its reactivity and functionalization possibilities , positions it as a valuable scaffold for drug discovery . As research progresses , we can expect further insights into its biological activity and synthetic applications , paving the way for novel therapeutic interventions .